Cas no 16286-86-5 (3-hydroxy-3-methylcyclobutane-1-carboxylic acid)
3-Hydroxy-3-methylcyclobutane-1-carboxylic acid is a cyclobutane derivative featuring both hydroxyl and carboxylic acid functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its strained four-membered ring structure contributes to unique reactivity, enabling its use in the development of bioactive compounds and fine chemicals. The presence of the hydroxyl group at the 3-position enhances its potential as a chiral building block for asymmetric synthesis. This compound is valued for its stability under controlled conditions and its compatibility with a range of chemical transformations, including esterification and nucleophilic substitution. Its structural features make it particularly useful in medicinal chemistry for probing steric and electronic effects.
16286-86-5 structure
Product Name:3-hydroxy-3-methylcyclobutane-1-carboxylic acid
CAS No:16286-86-5
MF:C6H10O3
MW:130.141802310944
MDL:MFCD13659411
CID:1025436
PubChem ID:55302349
Update Time:2025-11-02
3-hydroxy-3-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-3-methylcyclobutanecarboxylic acid
- 3-HYDROXY-3-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID
- 3-hydroxy-3-methyl-Cyclobutanecarboxylic acid
- 1384855-41-7
- DTXSID00717722
- trans-3-Hydroxy-3-Methylc...
- AKOS025290027
- 16286-86-5
- (1s,3r)-3-hydroxy-3-methylcyclobutane-1-carboxylic
- 1314970-28-9
- AS-51802
- AKOS006384797
- DB-348258
- A882773
- MFCD13659411
- SB20746
- Cyclobutanecarboxylic acid, 3-hydroxy-3-methyl-, cis-
- SY100002
- MFCD23106033
- SCHEMBL15114592
- cis-3-Hydroxy-3-methylcyclobutane-1-carboxylic acid
- SCHEMBL15114593
- SY042107
- (1R,3S)-3-HYDROXY-3-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID
- PB35306
- MFCD23106032
- SB20745
- EN300-7183657
- AS-34715
- cis-3-Hydroxy-3-methylcyclobutanecarboxylic acid
- DB-091362
- CS-0051341
- Z1205497177
- trans-3-Hydroxy-3-methylcyclobutane-1-carboxylic acid
- EN300-247343
- CS-0045466
- P13567
- (1r,3s)-3-hydroxy-3-methylcyclobutane-1-carboxylic
- Cyclobutanecarboxylic acid, 3-hydroxy-3-methyl-
- 3-Hydroxy-3-methylcyclobutanecarboxylic
- AS-30890
- AMY34067
- PB15169
- trans-3-Hydroxy-3-methylcyclobutanecarboxylic acid
- SY259273
- PB36576
- AKOS006386416
- SCHEMBL17673472
- cis-3-Hydroxy-3-methylcyclobutanecarboxylicacid
- trans-3-Hydroxy-3-methylcyclobutanecarboxylicacid-H11743
- 3-hydroxy-3-methylcyclobutane-1-carboxylic acid
-
- MDL： MFCD13659411
- Inchi： 1S/C6H10O3/c1-6(9)2-4(3-6)5(7)8/h4,9H,2-3H2,1H3,(H,7,8)
- InChI Key： GJFHHQJYZGSYSR-UHFFFAOYSA-N
- SMILES： OC1(C)CC(C(=O)O)C1
Computed Properties
- Exact Mass: 130.063
- Monoisotopic Mass: 130.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.3±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 270.4±33.0 °C at 760 mmHg
- Flash Point: 131.6±21.9 °C
- PSA: 57.53
- LogP: 0.23200
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
3-hydroxy-3-methylcyclobutane-1-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-hydroxy-3-methylcyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 208770-10g |
3-Hydroxy-3-methylcyclobutanecarboxylic acid |
16286-86-5 | 95% | 10g |
￡2307.00 | 2022-03-01 | |
| Chemenu | CM101786-1g |
3-Hydroxy-3-methylcyclobutanecarboxylic acid |
16286-86-5 | 95% | 1g |
$572 | 2021-08-06 | |
| TRC | H112295-50mg |
3-Hydroxy-3-methylcyclobutanecarboxylic acid |
16286-86-5 | 50mg |
$ 250.00 | 2022-06-04 | ||
| TRC | H112295-100mg |
3-Hydroxy-3-methylcyclobutanecarboxylic acid |
16286-86-5 | 100mg |
$ 415.00 | 2022-06-04 | ||
| TRC | H112295-250mg |
3-Hydroxy-3-methylcyclobutanecarboxylic acid |
16286-86-5 | 250mg |
$ 825.00 | 2022-06-04 | ||
| Chemenu | CM101786-500mg |
3-Hydroxy-3-methylcyclobutanecarboxylic acid |
16286-86-5 | 95% | 500mg |
$349 | 2023-03-06 | |
| Chemenu | CM101786-1g |
3-Hydroxy-3-methylcyclobutanecarboxylic acid |
16286-86-5 | 95% | 1g |
$523 | 2023-03-06 | |
| Fluorochem | 208770-1g |
3-Hydroxy-3-methylcyclobutanecarboxylic acid |
16286-86-5 | 95% | 1g |
￡506.00 | 2022-03-01 | |
| Fluorochem | 208770-5g |
3-Hydroxy-3-methylcyclobutanecarboxylic acid |
16286-86-5 | 95% | 5g |
￡1519.00 | 2022-03-01 | |
| abcr | AB449616-250 mg |
3-Hydroxy-3-methylcyclobutanecarboxylic acid; 95% |
16286-86-5 | 250MG |
€348.00 | 2023-07-18 |
3-hydroxy-3-methylcyclobutane-1-carboxylic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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